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Introduction
Cerium-139 (Ce-139) is a radionuclide that finds significant application in the calibration of

gamma-ray spectrometers. With a convenient half-life and a prominent gamma-ray emission at

a well-defined energy, it serves as a reliable standard for both energy and efficiency

calibrations. This document provides detailed application notes and experimental protocols for

the utilization of Ce-139 as a calibration source in gamma spectroscopy.

Cerium-139 decays by electron capture to Lanthanum-139 with a half-life of approximately

137.66 days.[1] This decay process is accompanied by the emission of a primary gamma-ray at

165.86 keV, along with characteristic X-rays.[1][2] The single, well-isolated primary gamma

peak makes it particularly useful for energy calibration and for determining the detector

efficiency at this specific energy point.

Properties of Cerium-139
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A summary of the key nuclear and physical properties of Cerium-139 is presented in the table

below.

Property Value

Half-life 137.66 ± 0.06 days[1]

Decay Mode Electron Capture (EC)[1]

Primary Gamma-ray Energy 165.8575 ± 0.0011 keV[2]

Primary Gamma-ray Emission Probability 0.7990 ± 0.0004 per decay[2]

Applications in Gamma Spectroscopy
Cerium-139 is a valuable tool for the routine calibration and quality assurance of gamma

spectroscopy systems, including those equipped with High-Purity Germanium (HPGe) and

Sodium Iodide (NaI(Tl)) detectors.[3][4][5] Its primary applications include:

Energy Calibration: The well-defined 165.86 keV gamma-ray peak serves as a precise

reference point for establishing the relationship between channel number and gamma-ray

energy in a spectrometer.[5]

Efficiency Calibration: By using a calibrated Ce-139 source with a known activity, the

detection efficiency of the spectrometer at 165.86 keV can be accurately determined. This is

a crucial parameter for the quantitative analysis of radioactive samples.

System Stability Checks: Due to its relatively long half-life, a Ce-139 source can be used for

periodic checks of the spectrometer's performance to ensure long-term stability and

reproducibility of measurements.

Data Presentation: Cerium-139 Emissions
The following table summarizes the principal gamma and X-ray emissions from the decay of

Cerium-139.
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Radiation Type Energy (keV) Intensity (%)

γ (gamma) 165.86 79.90 ± 0.04[1]

X-ray Kα 33.30 63.7 ± 0.6[1]

X-ray Kβ 38.0 15.40 ± 0.21[1]

X-ray L 5.0 12.0 ± 0.6[1]

ce-K-1 (K-shell conversion

electron)
126.93 17.15 ± 0.08[1]

ce-L-1 (L-shell conversion

electron)
159.59 2.32 ± 0.10[1]

ce-MNO-1 (MNO-shell

conversion electron)
164.49 0.639 ± 0.016[1]

Auger-L 2.7 - 6.2 90.2 ± 1.0[1]

Auger-K 26.2 - 38.8 8.3 ± 0.4[1]

Experimental Protocols
The following protocols provide a detailed methodology for performing energy and efficiency

calibration of a gamma-ray spectrometer using a certified Cerium-139 calibration source.

I. Energy Calibration Protocol
Objective: To establish a linear relationship between the channel number of the Multi-Channel

Analyzer (MCA) and the corresponding gamma-ray energy.

Materials:

Gamma-ray spectrometer (HPGe or NaI(Tl) detector, preamplifier, amplifier, MCA)

Certified Cerium-139 point source of known activity

Source holder for reproducible positioning
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Data acquisition and analysis software

Procedure:

System Setup:

Ensure the detector is properly biased and has reached a stable operating temperature.

Connect the detector output to the preamplifier, amplifier, and then to the MCA.

Configure the data acquisition software, setting appropriate parameters for the energy

range of interest (e.g., 0-200 keV).

Source Placement:

Place the Ce-139 source in a fixed, reproducible position relative to the detector. A source

holder is highly recommended to ensure consistent geometry.

Data Acquisition:

Begin data acquisition and collect a spectrum for a sufficient duration to obtain a well-

defined photopeak for the 165.86 keV gamma-ray with good statistical significance

(typically, at least 10,000 counts in the peak).

Peak Identification and Centroid Determination:

Using the analysis software, identify the photopeak corresponding to the 165.86 keV

emission from Ce-139.

Determine the precise channel number of the peak centroid. This can be done using a

Gaussian fit function provided by the software.

Calibration Curve Generation (Multi-point calibration is recommended for higher accuracy):

While Ce-139 provides a single primary gamma-ray for calibration, for a full energy

calibration curve, it is best used in conjunction with other sources with well-known gamma

emissions covering a wider energy range (e.g., Americium-241, Cobalt-60, Cesium-137).
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If performing a single-point calibration check, verify that the known energy of 165.86 keV

corresponds to the expected channel based on a previous full calibration.

For a new calibration, acquire spectra from at least two other sources with known gamma

energies.

Create a plot of gamma-ray energy (in keV) versus the corresponding peak centroid

channel number.

Perform a linear least-squares fit to the data points to obtain the energy calibration

equation: Energy (keV) = m * Channel + c, where 'm' is the slope (keV/channel) and 'c' is

the y-intercept.

Verification:

Use the derived calibration equation to confirm the energy of the Ce-139 peak and other

known peaks from the additional sources. The calculated energies should be in close

agreement with the certified values.

II. Efficiency Calibration Protocol
Objective: To determine the full-energy peak efficiency of the detector at 165.86 keV.

Materials:

Energy-calibrated gamma-ray spectrometer

Certified Cerium-139 point source with a known activity (A_known) and its certificate of

calibration.

Source holder for reproducible positioning

Data acquisition and analysis software

Procedure:

System Setup and Source Placement:
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Follow the same system setup and source placement procedures as described in the

Energy Calibration Protocol to ensure a reproducible geometry.

Data Acquisition:

Acquire a gamma-ray spectrum from the Ce-139 source for a precisely known live time

(t_live). The acquisition time should be sufficient to accumulate a statistically significant

number of counts in the 165.86 keV full-energy peak (at least 10,000 counts is

recommended to keep statistical uncertainty low).

Net Peak Area Determination:

Using the analysis software, determine the net area (N) of the 165.86 keV photopeak. The

software should perform a background subtraction to distinguish the peak counts from the

underlying Compton continuum.

Activity Correction:

The activity of the Ce-139 source decays over time. Calculate the current activity

(A_current) of the source at the time of measurement using the decay equation: A_current

= A_initial * exp(-λ * t) where:

A_initial is the initial activity of the source as stated on the certificate.

λ is the decay constant of Ce-139 (λ = ln(2) / T_half-life).

t is the time elapsed since the source was calibrated.

Efficiency Calculation:

The full-energy peak efficiency (ε) at 165.86 keV is calculated using the following formula:

ε = N / (t_live * A_current * Pγ) where:

N is the net peak area (counts).

t_live is the live time of the acquisition in seconds.

A_current is the current activity of the source in Becquerels (Bq).
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Pγ is the emission probability of the 165.86 keV gamma-ray (0.7990).[2]

Efficiency Curve:

The efficiency value calculated for 165.86 keV provides a single point on the detector's

efficiency curve. To generate a full efficiency curve, this procedure must be repeated with

other calibrated sources emitting gamma-rays at different energies. The data points are

then plotted (efficiency vs. energy) and fitted with an appropriate function.

Mandatory Visualizations
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Experimental Workflow for Gamma Spectroscopy Calibration
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Caption: Workflow for Gamma Spectroscopy Calibration using Ce-139.
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Logical Relationship of Calibration Parameters
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Caption: Interrelation of inputs and outputs in the calibration process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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